Cas no 1254073-93-2 (3-chloro-2-cyanobenzoic acid)

• Product Name: 3-chloro-2-cyanobenzoic acid
• CAS No: 1254073-93-2
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 2129843
• PubChem ID: 53397295
• Update Time: 2025-11-02

3-chloro-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-cyanobenzoic acid

• Inchi： 1S/C8H4ClNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
• InChI Key： KVZUULWDZYNNCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Cl)=C1C#N

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-2-cyanobenzoic acid

3-Chloro-2-cyanobenzoic Acid (CAS 1254073-93-2): A Versatile Chemical Intermediate for Modern Applications

3-Chloro-2-cyanobenzoic acid (CAS 1254073-93-2) is an important aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder with molecular formula C₈H₄ClNO₂ serves as a crucial building block for synthesizing various bioactive compounds. Its unique combination of chloro, cyano, and carboxylic acid functional groups makes it particularly valuable for structure-activity relationship studies in drug discovery.

The growing interest in 3-chloro-2-cyanobenzoic acid synthesis reflects current trends in medicinal chemistry where researchers seek multifunctional intermediates for developing targeted therapies. Recent literature highlights its application in creating kinase inhibitors, a hot topic in cancer research, as well as in designing novel antimicrobial agents to address antibiotic resistance challenges. The compound's electron-withdrawing groups (chloro and cyano) significantly influence its reactivity pattern, making it particularly useful for nucleophilic aromatic substitution reactions.

From a physicochemical property perspective, 3-chloro-2-cyanobenzoic acid typically shows good stability under standard storage conditions (room temperature, dry environment). Its melting point ranges between 180-185°C, and it demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. These characteristics make it particularly suitable for solution-phase organic synthesis applications where controlled reactivity is desired.

The synthetic applications of 1254073-93-2 are particularly relevant to current pharmaceutical industry needs. Many researchers are investigating its use as a precursor for heterocyclic compounds, especially those containing benzimidazole or quinazoline scaffolds. These structural motifs appear frequently in FDA-approved drugs for various therapeutic areas, explaining why 3-chloro-2-cyanobenzoic acid price and availability have become important considerations for contract research organizations.

Quality control for 3-chloro-2-cyanobenzoic acid CAS 1254073-93-2 typically involves HPLC analysis with purity specifications often exceeding 97%. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed to confirm identity and assess impurity profiles. The compound's stability under various conditions makes it suitable for international shipping, though proper chemical storage guidelines should always be followed to maintain optimal quality.

Emerging applications of 3-chloro-2-cyanobenzoic acid extend beyond pharmaceuticals into materials science. Recent patents describe its incorporation into organic electronic materials, particularly as a component in electron-transport layers for OLED devices. This aligns with growing market demand for energy-efficient display technologies, making the compound relevant to current green chemistry initiatives and sustainable technology development.

The global market for 3-chloro-2-cyanobenzoic acid reflects increasing demand from both academic and industrial sectors. Major chemical suppliers typically offer the compound in research quantities (100mg to 25g) with options for custom synthesis at kilogram scale. Pricing trends show moderate stability, though fluctuations can occur based on raw material availability and regional manufacturing capacity. Proper supply chain management is essential for researchers requiring consistent access to this specialty chemical.

For laboratories working with 3-chloro-2-cyanobenzoic acid, standard organic chemistry safety protocols apply. While not classified as highly hazardous, appropriate personal protective equipment (lab coat, gloves, eye protection) should be used when handling the compound. Proper chemical waste disposal methods should be followed in accordance with local regulations, particularly for the cyanide-containing moiety.

Future research directions for 3-chloro-2-cyanobenzoic acid derivatives may explore their potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development - two rapidly growing areas in drug discovery. The compound's structural features make it particularly interesting for creating bifunctional molecules that can simultaneously engage multiple biological targets, a strategy gaining traction in complex disease treatment.

In conclusion, 3-chloro-2-cyanobenzoic acid (1254073-93-2) represents a versatile chemical intermediate with wide-ranging applications in medicinal chemistry and materials science. Its unique combination of functional groups enables diverse structure-activity relationship explorations, while its stability and commercial availability make it practical for both small-scale research and potential industrial applications. As synthetic methodologies advance and new therapeutic targets emerge, the importance of this multifunctional aromatic compound is likely to grow further in the coming years.